Cas no 905839-34-1 (4-amino-5-chlorothiophene-2-sulfonamide)

• Product Name: 4-amino-5-chlorothiophene-2-sulfonamide
• CAS No: 905839-34-1
• MF: C₄H₅ClN₂O₂S₂
• MW: 212.677696943283
• CID: 5700573
• PubChem ID: 67218382
• Update Time: 2025-10-29

4-amino-5-chlorothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 4-amino-5-chloro-
• SCHEMBL1938334
• 4-amino-5-chlorothiophene-2-sulfonamide
• 905839-34-1
• QZMCBMVZOAGRGV-UHFFFAOYSA-N
• 4-Amino-5-chloro-thiophene-2-sulfonic acid amide
• 2-Thiophenesulfonamide,4-amino-5-chloro-
• EN300-1629364

• Inchi： 1S/C4H5ClN2O2S2/c5-4-2(6)1-3(10-4)11(7,8)9/h1H,6H2,(H2,7,8,9)
• InChI Key： QZMCBMVZOAGRGV-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)SC(Cl)=C(N)C=1

Computed Properties

• Exact Mass: 211.9480974g/mol
• Monoisotopic Mass: 211.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.741±0.06 g/cm3(Predicted)
• Boiling Point: 491.4±55.0 °C(Predicted)
• pka: 10.01±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 4-amino-5-chlorothiophene-2-sulfonamide

Recent Advances in the Study of 4-amino-5-chlorothiophene-2-sulfonamide (CAS: 905839-34-1)

The compound 4-amino-5-chlorothiophene-2-sulfonamide (CAS: 905839-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic sulfonamide derivative has shown promising activity in various biochemical pathways, making it a subject of intense investigation for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural analysis reveals that the thiophene ring coupled with the sulfonamide group provides unique electronic properties that facilitate interactions with biological targets. The presence of the amino and chloro substituents at positions 4 and 5 respectively contributes to its specific binding characteristics.

In vitro studies conducted in 2023 demonstrated that 4-amino-5-chlorothiophene-2-sulfonamide exhibits potent inhibitory effects against several enzymes involved in inflammatory pathways. Particularly noteworthy is its selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, while showing minimal activity against COX-1, suggesting potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for this compound. The sulfonamide moiety contributes to improved water solubility compared to traditional thiophene derivatives, while maintaining adequate membrane permeability. Metabolic stability studies indicate moderate hepatic clearance, with the primary metabolite being the N-acetylated derivative.

Recent structure-activity relationship (SAR) investigations have identified key modifications that can enhance the therapeutic potential of 4-amino-5-chlorothiophene-2-sulfonamide. Researchers have successfully developed analogs with improved potency and selectivity by introducing various substituents at the amino group while maintaining the core thiophene-sulfonamide structure.

The compound has also shown promise in combination therapies. Preliminary data from cancer research indicates synergistic effects when 4-amino-5-chlorothiophene-2-sulfonamide is administered with standard chemotherapeutic agents, particularly in overcoming drug resistance mechanisms in certain tumor types.

Current challenges in the development of 4-amino-5-chlorothiophene-2-sulfonamide include optimizing its metabolic stability and reducing potential off-target effects. Researchers are employing computational modeling and high-throughput screening approaches to address these limitations while maintaining the compound's therapeutic benefits.

Future research directions include comprehensive toxicology studies and formulation development to advance this compound toward clinical trials. The unique chemical properties of 4-amino-5-chlorothiophene-2-sulfonamide, coupled with its demonstrated biological activity, position it as a promising candidate for the development of novel therapeutic agents in multiple disease areas.